({[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)(phenyl)acetic acid

• IUPAC Name: 2-[[2-(4-methyl-2-oxochromen-7-yl)oxyacetyl]amino]-2-phenylacetic acid
• InChI: InChI=1S/C20H17NO6/c1-12-9-18(23)27-16-10-14(7-8-15(12)16)26-11-17(22)21-19(20(24)25)13-5-3-2-4-6-13/h2-10,19H,11H2,1H3,(H,21,22)(H,24,25)
• InChI Key: FLFMAUXSEZIPNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OCC(=O)NC(C3=CC=CC=C3)C(=O)O
• Molecular Formula: C20H17NO6
• Molecular Weight: 367.4 g/mol

Description

This compound is a derivative of coumarin, which is a class of benzopyrones. It has been used in the synthesis of photoactive derivatives of cellulose. The compound has a complex structure that includes a 4-methyl-2-oxo-2H-chromen-7-yl group, an acetyl group, an amino group, and a phenylacetic acid group.

Synthesis Analysis

The compound has been synthesized through a mild esterification of cellulose with 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetic acid via the activation of the carboxylic acid with N,N’-carbonyldiimidazole. In another synthesis process, a number of new [(4-methyl-2-oxo-2H-chromen-7-yl)amino]methylcoumarins were synthesized through the reaction of 7-amino-4-methylcoumarin with a number of organic halides.

Molecular Structure Analysis

The molecular structure of the compound includes a 4-methyl-2-oxo-2H-chromen-7-yl group, an acetyl group, an amino group, and a phenylacetic acid group. The structures of the novel polysaccharide esters and the polyelectrolytes were evaluated by means of NMR and IR spectroscopy.

Chemical Reactions Analysis

The compound has been involved in the synthesis of photoactive derivatives of cellulose. The light-triggered photodimerization of the chromene moieties of the photoactive polyelectrolytes was studied by means of UV–Vis spectroscopy in the dissolved state.